
Personal protective equipment for handling 3-
Chloropentane-2,4-dione

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloropentane-2,4-dione

Cat. No.: B157559 Get Quote

Essential Safety and Handling Guide for 3-
Chloropentane-2,4-dione
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Chloropentane-2,4-dione, ensuring the well-being of laboratory personnel and compliance

with safety regulations. The following procedures are designed to offer clear, step-by-step

guidance for operational use.

Chemical Safety and Hazard Information
3-Chloropentane-2,4-dione is a flammable liquid and vapor that can cause skin and serious

eye irritation, and may lead to respiratory irritation.[1][2] It is imperative to handle this chemical

with appropriate safety measures in a controlled laboratory environment.

Quantitative Data Summary
While specific toxicity data such as LD50 and LC50 values are not readily available, the known

physical and chemical properties, along with hazard classifications, are summarized below.[3]

The absence of established occupational exposure limits necessitates a cautious approach to

handling, minimizing exposure at all times.
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Property Value Citation(s)

Molecular Formula C5H7ClO2 [1][3]

Molecular Weight 134.56 g/mol [1]

Appearance Clear yellow to brown liquid [3]

Boiling Point 49 - 52 °C at 18-24 hPa [3]

Melting Point -15 °C [3]

Flash Point 56 °C (132.8 °F) - closed cup [3]

Density
1.129 - 1.1921 g/mL at 20-25

°C
[3]

Solubility in Water 7.65 g/L [2][3]

Vapor Pressure 15 hPa at 20 °C [2][3]

Hazard Classifications

Flammable Liquid (Category

3), Skin Irritant (Category 2),

Eye Irritant (Category 2A),

Specific Target Organ Toxicity -

Single Exposure (Category 3,

Respiratory system)

Operational and Disposal Plans
Adherence to the following procedural steps is mandatory for the safe handling and disposal of

3-Chloropentane-2,4-dione.

Experimental Protocol: Safe Handling Procedure
Engineering Controls:

Always handle 3-Chloropentane-2,4-dione in a well-ventilated area, preferably within a

chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[4]
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Ground and bond containers and receiving equipment to prevent static discharge.[4]

Ensure an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

EN 166 (EU) or NIOSH (US) standards.[3]

Skin Protection:

Wear fire/flame resistant and impervious clothing.[3]

Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

prior to use.[3]

Respiratory Protection: If ventilation is inadequate, use a full-face respirator with multi-

purpose combination (US) or type ABEK (EN 14387) respirator cartridges.

Handling Practices:

Avoid breathing vapors, mist, or gas.[3]

Avoid contact with skin and eyes.[3]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[3]

Use only non-sparking tools.[4]

Wash hands thoroughly after handling.[3]

Keep containers tightly closed when not in use.[3]

Store in a cool, dry, and well-ventilated place, away from incompatible materials such as

strong oxidizing agents, strong bases, alcohols, and amines.[4] Recommended storage

temperature is 2-8°C.

Disposal Plan: Step-by-Step Guide
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Waste Identification and Collection:

All waste containing 3-Chloropentane-2,4-dione must be considered hazardous waste.

Collect waste in a dedicated, properly labeled, and compatible container. The original

container is often suitable.

Do not mix with other waste streams.

Container Management:

Label the hazardous waste container with "HAZARDOUS WASTE," the chemical name (3-
Chloropentane-2,4-dione), and the approximate concentration.

Keep the waste container tightly closed except when adding waste.[5]

Store the waste container in a designated satellite accumulation area that is secure and

away from ignition sources.

Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant in accordance with

all applicable federal, state, and local regulations.[2][4]

Contaminated materials (e.g., gloves, absorbent pads) should be collected and disposed

of as hazardous waste.

Do not pour down the drain.

Workflow Visualization
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of 3-Chloropentane-2,4-dione.
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Receive 3-Chloropentane-2,4-dione

Store in a Cool, Dry, Well-Ventilated, Flammables-Approved Area (2-8°C)

Pre-Use Safety Check

Verify Proper PPE is Worn
(Goggles, Gloves, Lab Coat)

Yes

Handling in Chemical Fume Hood

Spill or Exposure Event

Collect Waste in Labeled Hazardous Waste Container

Follow Emergency Spill Response Protocol

Spill

Administer First Aid and Seek Medical Attention

Exposure

If safe to continue

Dispose of Waste via Approved Hazardous Waste Vendor

End of Lifecycle

Ensure Fume Hood is Operational

Ready

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3-Chloropentane-2,4-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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